Cas no 2580207-59-4 (Tert-butyl 3-amino-5-methyl-1,2-oxazole-4-carboxylate)

• Product Name: Tert-butyl 3-amino-5-methyl-1,2-oxazole-4-carboxylate
• CAS No: 2580207-59-4
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5662456
• PubChem ID: 165886205
• Update Time: 2025-10-25

Tert-butyl 3-amino-5-methyl-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580207-59-4
• tert-butyl 3-amino-5-methyl-1,2-oxazole-4-carboxylate
• EN300-27731829
• Tert-butyl 3-amino-5-methyl-1,2-oxazole-4-carboxylate

• Inchi： 1S/C9H14N2O3/c1-5-6(7(10)11-14-5)8(12)13-9(2,3)4/h1-4H3,(H2,10,11)
• InChI Key： KTPGXDMTDYUDIJ-UHFFFAOYSA-N
• SMILES： O(C(C1C(N)=NOC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Additional information on Tert-butyl 3-amino-5-methyl-1,2-oxazole-4-carboxylate

Comprehensive Overview of Tert-butyl 3-amino-5-methyl-1,2-oxazole-4-carboxylate (CAS No. 2580207-59-4)

Tert-butyl 3-amino-5-methyl-1,2-oxazole-4-carboxylate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its CAS number 2580207-59-4 serves as a unique identifier, ensuring precise recognition in scientific databases. This compound belongs to the oxazole family, a heterocyclic scaffold known for its versatility in drug discovery. Researchers are increasingly interested in its potential as a building block for small-molecule inhibitors and biologically active intermediates, aligning with trends in targeted therapy development.

The structural features of Tert-butyl 3-amino-5-methyl-1,2-oxazole-4-carboxylate include a reactive amino group and an ester moiety, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its utility in medicinal chemistry optimization, particularly for modulating solubility and bioavailability. With growing interest in fragment-based drug design, this compound's molecular weight (213.24 g/mol) and hydrogen bond acceptors/donors make it suitable for hit-to-lead campaigns. Laboratories frequently inquire about its synthetic routes, with the Bucherer-Bergs reaction being a common reference point.

Analytical characterization of CAS 2580207-59-4 typically involves HPLC purity analysis (>98%) and NMR spectral data (1H, 13C). The tert-butyl protecting group enhances stability during multi-step syntheses, addressing a key challenge in peptide mimetics development. Industry forums frequently discuss its role in creating kinase inhibitor cores, reflecting the compound's relevance in cancer research applications. Storage recommendations suggest 2-8°C under inert atmosphere to preserve the oxazole ring integrity.

Emerging applications of 3-amino-5-methyl-1,2-oxazole-4-carboxylate derivatives include their use in fluorescence probes and metal-organic frameworks (MOFs). The compound's electron-rich heterocycle participates in click chemistry reactions, enabling rapid library synthesis. Patent analyses reveal its incorporation in antiviral compound patents, particularly for RNA-dependent RNA polymerase (RdRp) targeting molecules. These developments correlate with heightened searches for broad-spectrum antiviral agents in pharmaceutical databases.

Quality control protocols for Tert-butyl 3-amino-5-methyl-1,2-oxazole-4-carboxylate emphasize residual solvent analysis (ICH Q3C guidelines) and chiral purity verification. The compound's logP value (~1.8) indicates favorable membrane permeability, a sought-after property in CNS drug discovery. Recent QSAR modeling studies utilize its scaffold for GPCR ligand design, coinciding with industry focus on orphan receptor targeting. Suppliers often provide custom synthesis services to meet demand for isotope-labeled versions (13C, 15N) used in ADME studies.

Environmental and safety assessments of 2580207-59-4 follow OECD test guidelines, with biodegradability data becoming increasingly requested. The compound's thermal stability (decomposition >200°C) makes it suitable for high-temperature reactions in flow chemistry systems. Academic collaborations focus on its transformation into fused polyheterocycles, leveraging the oxazole nitrogen's nucleophilicity. These research directions mirror growing interest in privileged structures for combinatorial chemistry.

Process chemistry innovations have developed continuous flow synthesis methods for Tert-butyl 3-amino-5-methyl-1,2-oxazole-4-carboxylate, improving yield and reducing E-factor. The carboxylate group's versatility enables amidation or reduction to hydroxymethyl derivatives, expanding its utility in prodrug design. Computational chemists frequently employ its structure in molecular docking simulations, particularly for protein-protein interaction modulation studies. These applications align with pharmaceutical industry priorities in undruggable target exploration.

Market analyses indicate rising demand for CAS 2580207-59-4 in contract research organizations, driven by fragment screening programs. The compound's crystalline form (verified by XRPD) ensures batch-to-batch reproducibility, critical for preclinical development. Recent methodological advances enable its direct C-H functionalization, opening new avenues for structure diversification. Such developments respond to research community needs for rapid analog generation in lead optimization phases.